2-Trifluoromethyl-3-geranyl-1,4-naphthoquinone
2-Trifluoromethyl-3-geranyl-1,4-naphthoquinone
Brand Name:
Vulcanchem
CAS No.:
119052-96-9
VCID:
VC20814597
InChI:
InChI=1S/C21H21F3O2/c1-13(2)7-6-8-14(3)11-12-17-18(21(22,23)24)20(26)16-10-5-4-9-15(16)19(17)25/h4-5,7,9-11H,6,8,12H2,1-3H3/b14-11+
SMILES:
CC(=CCCC(=CCC1=C(C(=O)C2=CC=CC=C2C1=O)C(F)(F)F)C)C
Molecular Formula:
C21H21F3O2
Molecular Weight:
362.4 g/mol
2-Trifluoromethyl-3-geranyl-1,4-naphthoquinone
CAS No.: 119052-96-9
Cat. No.: VC20814597
Molecular Formula: C21H21F3O2
Molecular Weight: 362.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 119052-96-9 |
|---|---|
| Molecular Formula | C21H21F3O2 |
| Molecular Weight | 362.4 g/mol |
| IUPAC Name | 2-[(2E)-3,7-dimethylocta-2,6-dienyl]-3-(trifluoromethyl)naphthalene-1,4-dione |
| Standard InChI | InChI=1S/C21H21F3O2/c1-13(2)7-6-8-14(3)11-12-17-18(21(22,23)24)20(26)16-10-5-4-9-15(16)19(17)25/h4-5,7,9-11H,6,8,12H2,1-3H3/b14-11+ |
| Standard InChI Key | AEPNMJWSTKATHF-UHFFFAOYSA-N |
| Isomeric SMILES | CC(=CCC/C(=C/CC1=C(C(=O)C2=CC=CC=C2C1=O)C(F)(F)F)/C)C |
| SMILES | CC(=CCCC(=CCC1=C(C(=O)C2=CC=CC=C2C1=O)C(F)(F)F)C)C |
| Canonical SMILES | CC(=CCCC(=CCC1=C(C(=O)C2=CC=CC=C2C1=O)C(F)(F)F)C)C |
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